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Cat. No.: B10799682

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tos-Gly-Pro-Arg-ANBA-IPA is a highly specific chromogenic peptide substrate designed for
the photometric determination of thrombin activity. The sequence Gly-Pro-Arg is selectively
recognized and cleaved by thrombin. This cleavage releases the chromophore 5-amino-2-nitro
benzoic acid isopropylamide (ANBA-IPA), which can be quantified by measuring the change in
absorbance at 405 nm. A key advantage of utilizing an ANBA-based chromophore over
traditional p-nitroanilide (pNA) substrates is the significantly decreased hydrolysis by other
coagulation enzymes such as Factor Xa, kallikrein, and plasmin, leading to enhanced
specificity for thrombin.[1][2] This makes Tos-Gly-Pro-Arg-ANBA-IPA an invaluable tool for
specific thrombin activity assays, inhibitor screening, and the determination of direct thrombin
inhibitors like hirudin in plasma and other biological samples.[1][3]

Principle of Action

The fundamental principle behind the use of Tos-Gly-Pro-Arg-ANBA-IPA lies in a simple
enzymatic reaction. Thrombin selectively cleaves the peptide bond between arginine (Arg) and
the ANBA-IPA chromophore. This cleavage liberates the yellow-colored ANBA-IPA, leading to
an increase in absorbance at 405 nm. The rate of this absorbance change is directly
proportional to the thrombin activity in the sample. This relationship allows for the precise
guantification of thrombin concentration or the inhibitory effect of various compounds on
thrombin activity.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b10799682?utm_src=pdf-interest
https://www.benchchem.com/product/b10799682?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7740508/
https://pubmed.ncbi.nlm.nih.gov/2949389/
https://www.benchchem.com/product/b10799682?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7740508/
https://www.researchgate.net/publication/8145364_Ecarin_Chromogenic_Assay_-_A_New_Method_for_Quantitative_Determination_of_Direct_Thrombin_Inhibitors_Like_Hirudin
https://www.benchchem.com/product/b10799682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Inhibitor Screening Workflow

Plate Test Compounds Pre-incubation Add Substrate Kinetic Absorbance Calculate % Inhibition
and Thrombin (Inhibitor Binding) (Tos-Gly-Pro-Arg-ANBA-IPA) Measurement (405 nm) and IC50

Hirudin Assay Logical Flow
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Hirudin inhibits a portion of Thrombin.
Residual Thrombin cleaves the substrate.
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Rate is inversely proportional to Hirudin concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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